Cas no 252059-16-8 (1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 252059-16-8
• MF: C₁₉H₁₁Cl₂FN₂O
• MW: 373.207845926285
• MDL: MFCD00665622
• CID: 4643067
• Update Time: 2025-06-08

1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00665622
• Inchi： 1S/C19H11Cl2FN2O/c20-15-5-2-1-4-13(15)18-9-8-12(10-23)19(25)24(18)11-14-16(21)6-3-7-17(14)22/h1-9H,11H2
• InChI Key： ITEIGYQBDYIHLP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C(F)C=CC=C2Cl)C(C2=CC=CC=C2Cl)=CC=C1C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Introduction to 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8)

1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chloro-substituted benzyl group, a fluoro-substituted benzyl group, and a chloro-substituted phenyl group, all attached to a pyridine ring with a cyano group at the 3-position.

The molecular structure of 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8) is particularly noteworthy for its potential to modulate various biological targets. The presence of multiple halogen substituents and the cyano group imparts unique chemical and biological properties to this compound, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-cancer effects are linked to its ability to induce apoptosis in cancer cells and inhibit angiogenesis.

In the context of cancer research, 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8) has been studied for its potential as a multi-targeted therapeutic agent. Preclinical studies have demonstrated that it can effectively target multiple signaling pathways involved in cancer progression, including the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that this compound may have broad-spectrum anti-cancer activity and could be a promising candidate for further clinical development.

Beyond its therapeutic applications, 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8) has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it an attractive starting material for the synthesis of novel compounds with diverse biological activities. For example, researchers have utilized this compound as a key intermediate in the synthesis of new pyridine derivatives with enhanced pharmacological properties.

The synthesis of 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8) typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization reactions. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-16-8). Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses and has a favorable safety profile. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

The future prospects for 1-(2-Chloro-6-fluorobenzyl)-6-(2-chlorophenyl)-2-o xo - 1 , ₂ - dihydro - ₃ - pyridinecarbonitrile (CAS No. ₂₅₂₀₅₉ - ₁₆ - ₈) are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including inflammatory disorders and cancer. Additionally, researchers are investigating its potential as a lead compound for developing new drugs with improved therapeutic profiles.

In conclusion, 1-(₂-Chloro₋₆-fluorobenzyl₋₆)-(₂-chlorophenyl₋₂)-(₂-o xo₋₁ ,₂-dihydro₋₃ -pyridinecarbonitrile) (CAS No. ₂₅₂₀₅₉₋₁₆₋₈) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in the treatment of various diseases.